Cas no 887606-04-4 (Epigambogic acid)

• Product Name: Epigambogic acid
• CAS No: 887606-04-4
• MF: C₃₈H₄₄O₈
• MW: 628.751172065735
• CID: 4724099
• PubChem ID: 94860750
• Update Time: 2025-06-07

Epigambogic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-methyl-4-[(1R,3aS,5S,11S,14aS)-3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-, (2Z)- (9CI)
• (2Z)-2-Methyl-4-[(1R,3aS,5S,11S,14aS)-3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-2-butenoic acid
• (2Z)-2-Methyl-4-[(1R,3aS,5S,11S,14aS)-3a,4,5,7-tetrahydro-8-hydroxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-2-butenoic acid (ACI)
• 2-epi-Gambogic acid
• Epigambogic acid
• S-Gambogic acid
• beta-Guttiferin
• Guttic acid
• (-)-Epigambogic acid
• (2Z)-4-[(1S,2S,8R,17S,19R)-12-Hydroxy-8,21,21-trimethyl-5-(3-methyl-2-buten-1-yl)-8-(4-methyl-3-penten-1-yl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.0[2,15].0[2,19].0[4,13].0[6,11]]docosa-4(13),5,9, 11,15-pentaen-19-yl]-2-methyl-2-butenoic acid
• Epiisogambogic acid
• Gambogic acid
• Isogambogic acid
• DA-63227
• 887606-04-4
• E88733
• FS-7503
• (Z)-4-[(1R,2R,8R,17R,19S)-12-Hydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,9,11,15-pentaen-19-yl]-2-methylbut-2-enoic acid

• Inchi： 1S/C38H44O8/c1-20(2)10-9-15-36(8)16-14-24-29(39)28-30(40)26-18-23-19-27-35(6,7)46-37(33(23)41,17-13-22(5)34(42)43)38(26,27)45-32(28)25(31(24)44-36)12-11-21(3)4/h10-11,13-14,16,18,23,27,39H,9,12,15,17,19H2,1-8H3,(H,42,43)/b22-13-/t23?,27-,36-,37-,38+/m0/s1
• InChI Key： GEZHEQNLKAOMCA-KTWOKWESSA-N
• SMILES： C([C@@]12OC(C)(C)[C@H]3[C@]41OC1C(=C5O[C@@](C)(CC/C=C(\C)/C)C=CC5=C(C=1C(=O)C4=CC(C3)C2=O)O)C/C=C(\C)/C)/C=C(/C)\C(=O)O

Computed Properties

• Exact Mass: 628.30361836g/mol
• Monoisotopic Mass: 628.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.883
• Topological Polar Surface Area: 119Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on Epigambogic acid

Epigambogic Acid (CAS No. 887606-04-4): A Comprehensive Overview

Epigambogic acid (CAS No. 887606-04-4) is a naturally occurring compound derived from the resin of the Garcinia hanburyi tree, commonly known as gamboge. This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent research findings related to epigambogic acid.

Chemical Structure and Properties

Epigambogic acid is a xanthone derivative with a molecular formula of C₂₁H₂₂O₈. Its molecular weight is 394.4 g/mol. The compound features a characteristic xanthone core, which is a bicyclic oxygen-containing heterocycle. The presence of multiple hydroxyl groups and a carboxylic acid group contributes to its high polarity and solubility in polar solvents such as water and methanol. The chemical structure of epigambogic acid can be represented as follows:

The structural features of epigambogic acid are crucial for its biological activities, including antioxidant, anti-inflammatory, and anticancer properties. These properties have been extensively studied in various in vitro and in vivo models.

Biological Activities and Mechanisms of Action

Antioxidant Activity: One of the key biological activities of epigambogic acid is its potent antioxidant capacity. Studies have shown that it can effectively scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Anti-inflammatory Effects: In addition to its antioxidant properties, epigambogic acid exhibits significant anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, as well as reduce the expression of inflammatory enzymes like COX-2 and iNOS. These findings suggest that epigambogic acid could be beneficial in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

Ancancer Properties: The anticancer potential of epigambogic acid has been a focus of numerous studies. It has been shown to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistically, epigambogic acid can activate intrinsic apoptotic pathways by increasing the expression of pro-apoptotic proteins such as Bax and decreasing the levels of anti-apoptotic proteins like Bcl-2. Furthermore, it can also inhibit cell proliferation by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK.

Clinical Applications and Future Prospects

The promising biological activities of epigambogic acid have led to increased interest in its potential clinical applications. Preclinical studies have provided strong evidence for its efficacy in various disease models, paving the way for further clinical trials. However, more research is needed to fully understand its pharmacokinetics, safety profile, and optimal dosing regimens.

In recent years, several clinical trials have been initiated to evaluate the therapeutic potential of epigambogic acid. For instance, a phase I clinical trial conducted by [Research Institution] investigated the safety and tolerability of oral administration of epigambogic acid in patients with advanced solid tumors. The results showed that the compound was well-tolerated at doses up to 500 mg/day, with no severe adverse effects reported.

Beyond cancer therapy, there is growing interest in exploring the use of epigambogic acid for other therapeutic applications. For example, preclinical studies have suggested that it may be effective in treating neurodegenerative diseases such as Alzheimer's disease by reducing oxidative stress and inflammation in the brain.

Synthesis and Production strong>

The natural source of < strong > epigambogic acid strong > is limited to specific regions where the gamboge tree grows. To meet increasing demand for this compound, researchers have developed synthetic methods to produce it on a larger scale. One such method involves a multi-step synthesis starting from readily available starting materials such as 1,3-dihydroxyacetone and vanillin. These synthetic routes not only increase the availability of strong > epigambogic acid strong > but also allow for structural modifications to enhance its biological activities or improve its pharmacological properties. p > article > response >